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Compound of Interest

Compound Name: 2-phenylacetonitrile

Cat. No.: B1602554

For Researchers, Scientists, and Drug Development Professionals

Introduction

a-Tolunitrile, also known as phenylacetonitrile or benzyl cyanide, is a versatile organic
compound with the chemical formula CsH-7N. It is a colorless to pale yellow oily liquid with a
characteristic aromatic odor. This guide provides a comprehensive overview of its chemical
properties, synthesis, and significant role as a key intermediate in the pharmaceutical and
chemical industries. Phenylacetonitrile is a crucial precursor in the synthesis of numerous
therapeutic agents, including anticonvulsants, antimalarials, and antidepressants.[1][2] Its
reactivity, centered around the active methylene group, makes it a valuable building block in
organic synthesis.

Core Data
Chemical and Physical Properties

A summary of the key quantitative data for a-tolunitrile is presented below for easy reference
and comparison.
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Property Value Source
CAS Number 140-29-4 [3]
Molecular Weight 117.15 g/mol [3]
Appearance .Cok.)rless to light yellow oily 3]

liquid
Boiling Point 233-234 °C
Melting Point -24 °C
Density 1.015 g/mL at 25 °C

N Insoluble in water; miscible
Solubility ) [1114]
with ethanol and ether

Vapor Pressure 1 mmHg at 140°F

Synthesis and Experimental Protocols

a-Tolunitrile is synthesized through various methods. One of the most common industrial
preparations involves the reaction of benzyl chloride with sodium cyanide. Below are detailed
experimental protocols for two distinct synthesis approaches.

Protocol 1: Synthesis via Kolbe Nitrile Synthesis

This classic method involves the nucleophilic substitution of a benzyl halide with an alkali metal
cyanide.[2]

Materials:

Benzyl chloride

Sodium cyanide

Water-immiscible solvent (e.g., toluene)

Tertiary amine catalyst (e.g., N,N-dimethyl cyclohexylamine)[5]
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Procedure:

e Prepare an aqueous solution of sodium cyanide and the tertiary amine catalyst.
e Heat the aqueous solution to its reflux temperature.

o Separately, dissolve benzyl chloride in a water-immiscible solvent like toluene.

o Slowly add the benzyl chloride solution to the heated aqueous cyanide solution while
maintaining reflux.

» Continue the reaction under reflux until completion, monitoring by appropriate analytical
methods (e.g., GC-MS).

e Upon completion, cool the reaction mixture and separate the organic layer.

e Wash the organic layer with water to remove any remaining cyanide salts.

» Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

e Remove the solvent under reduced pressure to yield crude phenylacetonitrile.

 Purify the product by vacuum distillation.

Protocol 2: Biosynthesis from L-Phenylalanine

A cyanide-free biosynthetic pathway for phenylacetonitrile has been developed in E. coli,
utilizing enzymes from plant and bacterial sources.[6][7] This method is of significant interest
for green chemistry applications.

Key Enzymes:

e Cytochrome P450 79A2 (CYP79A2): Converts L-phenylalanine to (E,Z)-phenylacetaldoxime.
[61[7]

o Aldoxime Dehydratase (Oxd): Converts (E,Z)-phenylacetaldoxime to phenylacetonitrile.[6]

Experimental Workflow:
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o Construct an expression vector containing the genes for CYP79A2 from Arabidopsis thaliana
and Oxd from Bacillus sp.

e Transform E. coli with the expression vector.

e Culture the transformed E. coli in a suitable growth medium.
 Induce protein expression at the appropriate cell density.

o Supplement the culture with L-phenylalanine as the substrate.

» Monitor the production of phenylacetonitrile over time using analytical techniques such as
HPLC or GC-MS.

» Extract the phenylacetonitrile from the culture medium using an organic solvent.

» Purify the extracted phenylacetonitrile using column chromatography.

Signaling and Metabolic Pathways
Biosynthetic Pathway of Phenylacetonitrile

The biosynthesis of phenylacetonitrile from L-phenylalanine involves a two-step enzymatic
process. This pathway is a key part of the secondary metabolism in some plants and can be
engineered into microorganisms for production.[6][8]

Caption: Biosynthesis of phenylacetonitrile from L-phenylalanine.

Cytochrome P450-Mediated Metabolism

In biological systems, phenylacetonitrile can be metabolized by cytochrome P450 enzymes.[9]
For instance, the enzyme CYP3201B1, found in the millipede Chamberlinius hualienensis,
catalyzes the stereoselective hydroxylation of phenylacetonitrile to (R)-mandelonitrile.[9] This
metabolic pathway is crucial in the biosynthesis of cyanogenic glycosides in some organisms.

El
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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